Cas no 1690082-57-5 ((1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol)

• Product Name: (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol
• CAS No: 1690082-57-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5915958
• PubChem ID: 108223749
• Update Time: 2025-06-13

(1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol
• (1S)-1-[2-(dimethylamino)pyridin-3-yl]ethan-1-ol
• 1690082-57-5
• EN300-1825816

• Inchi： 1S/C9H14N2O/c1-7(12)8-5-4-6-10-9(8)11(2)3/h4-7,12H,1-3H3/t7-/m0/s1
• InChI Key： IYGJBSQTCPTQMS-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 36.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol

Introduction to (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol, with the CAS number 1690082-57-5, has emerged as a compound of considerable interest due to its unique structural and functional properties. This compound, characterized by its chiral center and nitrogen-rich heterocyclic framework, has garnered attention in various research domains, particularly in the development of novel bioactive molecules.

The molecular structure of (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol consists of a pyridine ring substituted with a dimethylamino group at the 2-position and an ethanol moiety at the 3-position. The presence of a stereocenter at the 1-position introduces chirality, which is a critical factor in determining the biological activity and pharmacokinetic behavior of the compound. This stereochemical feature makes it a valuable scaffold for designing enantiomerically pure drugs that exhibit enhanced selectivity and reduced side effects.

In recent years, there has been a growing interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. The study of (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol has provided insights into how such auxiliaries can be integrated into synthetic pathways to produce enantiomerically enriched compounds efficiently. Researchers have leveraged its structural motifs to develop novel ligands for transition metal-catalyzed reactions, which are essential for constructing complex molecular architectures with high precision.

The compound's nitrogen-rich core also makes it a potential candidate for applications in coordination chemistry and material science. Nitrogen-containing heterocycles are widely recognized for their ability to form stable complexes with metal ions, which can be exploited in catalysis, sensing, and even in the design of functional materials. For instance, recent studies have demonstrated that derivatives of (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol can act as effective ligands for palladium and copper catalysts, facilitating cross-coupling reactions that are pivotal in organic synthesis.

From a pharmaceutical perspective, the biological activity of (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol has been extensively explored. Its pyridine ring is a common pharmacophore found in many bioactive molecules, including antiviral and anticancer agents. The dimethylamino group enhances lipophilicity, while the ethanol side chain provides additional functional handles for further derivatization. These features make it an attractive scaffold for medicinal chemists seeking to develop new therapeutic agents.

One particularly noteworthy application of this compound is in the field of drug discovery. Researchers have utilized (1S)-1-2-(dimethylamino)pyridin-3-ylethan-1-ol as a key intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The chiral nature of the compound ensures that only one enantiomer is active, thereby minimizing unwanted side effects. This approach aligns with the broader trend in drug development towards more targeted and personalized therapies.

The synthetic methodologies employed in the preparation of (1S)-1-(2-dimethylamino)pyridinyl]-ethanol highlight the importance of innovative synthetic strategies in modern chemistry. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These methods not only underscore the compound's synthetic utility but also contribute to the advancement of green chemistry principles by reducing waste and improving atom economy.

Furthermore, the computational modeling of (1690082 57 5) has provided valuable insights into its electronic structure and reactivity. Advanced computational techniques, such as density functional theory (DFT), have been used to predict how this compound interacts with biological targets at the molecular level. These studies are crucial for understanding its mechanism of action and for designing more effective derivatives.

The future prospects for (1S)-2-(dimethylamino)pyridine ethanol are promising, with ongoing research exploring its potential applications in various fields. As our understanding of molecular interactions deepens, so too does our ability to harness this compound's unique properties for beneficial purposes. Whether it is through developing new drugs or creating advanced materials, (1690082 57 5) is poised to play a significant role in shaping the future of chemical research.